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Compound of Interest

Compound Name: 1-Nitropiperazine-d8

Cat. No.: B15351487 Get Quote

For researchers, scientists, and drug development professionals, 1-Nitropiperazine-d8 is a

crucial deuterated internal standard for use in mass spectrometry-based quantitative analysis.

This technical guide provides a comprehensive overview of its commercial availability,

physicochemical properties, and a representative experimental protocol for its application.

Commercial Availability
1-Nitropiperazine-d8 is available from several commercial suppliers, often manufactured by

Toronto Research Chemicals (TRC) and distributed through various vendors. Researchers are

advised to request a lot-specific Certificate of Analysis from their chosen supplier to obtain

precise data on purity and isotopic enrichment.
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Supplier/Distributo
r

Product Code CAS Number Notes

Toronto Research

Chemicals (TRC)
TR-N518292 1794753-23-3 Primary Manufacturer

CymitQuimica TR-N518292 1794753-23-3 Distributor for TRC

MyBioSource MBS6043087 1794753-23-3

BOC Sciences 1794753-23-3

Stable-Isotopes.com SIT-83083 1794753-23-3

Erfa Sa 1794753-23-3

Interomex 1794753-23-3

Delchimica 1794753-23-3

Physicochemical and Quantitative Data
While specific purity and isotopic enrichment values should be obtained from the supplier's

Certificate of Analysis, the following table summarizes the key quantitative data for 1-
Nitropiperazine-d8.
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Property Value Source

CAS Number 1794753-23-3 Multiple Suppliers

Molecular Formula C₄HD₈N₃O₂ Multiple Suppliers

Molecular Weight 139.18 g/mol Multiple Suppliers

Appearance Off-White Solid MyBioSource

Melting Point 125-127 °C MyBioSource

Solubility Methanol, Water MyBioSource

Purity
>95% (Typical, but requires lot-

specific CoA)
General Supplier Information

Isotopic Enrichment
>98% (Typical, but requires lot-

specific CoA)
General Supplier Information

Application and Experimental Protocols
1-Nitropiperazine-d8 is primarily utilized as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) assays. Its deuterated nature ensures that it co-elutes

with the non-deuterated analyte (1-Nitropiperazine) and exhibits similar ionization efficiency,

while being distinguishable by its higher mass. This allows for accurate quantification by

correcting for variations in sample preparation and instrument response.

While a specific protocol for 1-Nitropiperazine-d8 is not readily available in published

literature, the following representative protocol for the quantification of a target analyte using a

deuterated internal standard can be adapted. This protocol is based on established methods

for the analysis of similar compounds, such as nitrosamine impurities in pharmaceutical

products.

Representative Experimental Protocol: Quantification of
a Target Analyte using 1-Nitropiperazine-d8 as an
Internal Standard by LC-MS/MS
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1. Objective: To quantify the concentration of a target analyte in a given matrix (e.g., plasma,

urine, or a drug substance) using 1-Nitropiperazine-d8 as an internal standard.

2. Materials and Reagents:

1-Nitropiperazine-d8 (Internal Standard, IS)

Target Analyte (non-deuterated)

LC-MS grade Methanol

LC-MS grade Water

Formic Acid (or other appropriate mobile phase modifier)

Sample Matrix (e.g., blank plasma)

Volumetric flasks, pipettes, and vials

3. Preparation of Stock Solutions:

Internal Standard Stock Solution (IS Stock): Accurately weigh 1 mg of 1-Nitropiperazine-d8
and dissolve it in 10 mL of methanol to obtain a concentration of 100 µg/mL.

Analyte Stock Solution (Analyte Stock): Accurately weigh 1 mg of the target analyte and

dissolve it in 10 mL of methanol to obtain a concentration of 100 µg/mL.

4. Preparation of Working Solutions:

Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with methanol

to a final concentration of 100 ng/mL.

Calibration Curve Standards (CAL Standards): Prepare a series of calibration standards by

spiking the Analyte Stock solution into the blank sample matrix at various concentrations

(e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

5. Sample Preparation:
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To 100 µL of each CAL standard and unknown sample, add 10 µL of the IS Working Solution

(100 ng/mL).

Add 300 µL of methanol to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

6. LC-MS/MS Conditions (Representative):

LC System: Agilent 1290 Infinity II or equivalent

Column: Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Methanol

Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS System: Sciex Triple Quad 6500+ or equivalent

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Target Analyte (1-Nitropiperazine): Q1/Q3 to be determined based on the non-deuterated

compound.

1-Nitropiperazine-d8 (IS): Q1: 148.1 -> Q3: [fragment ion to be determined]

7. Data Analysis:
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Construct a calibration curve by plotting the peak area ratio (Analyte Peak Area / IS Peak

Area) against the concentration of the CAL standards.

Determine the concentration of the target analyte in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the logical workflow of using a deuterated internal standard

and the experimental workflow for the representative protocol.
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Figure 1: Logic of Using a Deuterated Internal Standard
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Figure 1: Logic of Using a Deuterated Internal Standard
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Figure 2: Experimental Workflow for Quantification
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Figure 2: Experimental Workflow for Quantification

Signaling Pathways
There is no information available in the scientific literature to suggest that 1-Nitropiperazine-
d8 is directly involved in any signaling pathways. Its primary role is that of an analytical tool

rather than a biologically active molecule in such pathways.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 1-
Nitropiperazine-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351487#commercial-suppliers-of-1-
nitropiperazine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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